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  4. N-(4-Benzoyl-12,12-dimethyl-8-morpholin-4-yl-11-oxa-5-thia-7-azatricyclo[7.4.0.02,6]trideca-1(9),2(6),3,7-tetraen-3-yl)benzamide
N-(4-Benzoyl-12,12-dimethyl-8-morpholin-4-yl-11-oxa-5-thia-7-azatricyclo[7.4.0.02,6]trideca-1(9),2(6),3,7-tetraen-3-yl)benzamide N-(4-Benzoyl-12,12-dimethyl-8-morpholin-4-yl-11-oxa-5-thia-7-azatricyclo[7.4.0.02,6]trideca-1(9),2(6),3,7-tetraen-3-yl)benzamide
Brand Name: Vulcanchem
CAS No.: 312594-17-5
VCID: VC0429896
InChI: InChI=1S/C30H29N3O4S/c1-30(2)17-21-22(18-37-30)27(33-13-15-36-16-14-33)32-29-23(21)24(31-28(35)20-11-7-4-8-12-20)26(38-29)25(34)19-9-5-3-6-10-19/h3-12H,13-18H2,1-2H3,(H,31,35)
SMILES: CC1(CC2=C(CO1)C(=NC3=C2C(=C(S3)C(=O)C4=CC=CC=C4)NC(=O)C5=CC=CC=C5)N6CCOCC6)C
Molecular Formula: C30H29N3O4S
Molecular Weight: 527.6g/mol

N-(4-Benzoyl-12,12-dimethyl-8-morpholin-4-yl-11-oxa-5-thia-7-azatricyclo[7.4.0.02,6]trideca-1(9),2(6),3,7-tetraen-3-yl)benzamide

CAS No.: 312594-17-5

Main Products

VCID: VC0429896

Molecular Formula: C30H29N3O4S

Molecular Weight: 527.6g/mol

N-(4-Benzoyl-12,12-dimethyl-8-morpholin-4-yl-11-oxa-5-thia-7-azatricyclo[7.4.0.02,6]trideca-1(9),2(6),3,7-tetraen-3-yl)benzamide - 312594-17-5

CAS No. 312594-17-5
Product Name N-(4-Benzoyl-12,12-dimethyl-8-morpholin-4-yl-11-oxa-5-thia-7-azatricyclo[7.4.0.02,6]trideca-1(9),2(6),3,7-tetraen-3-yl)benzamide
Molecular Formula C30H29N3O4S
Molecular Weight 527.6g/mol
IUPAC Name N-(4-benzoyl-12,12-dimethyl-8-morpholin-4-yl-11-oxa-5-thia-7-azatricyclo[7.4.0.02,6]trideca-1(9),2(6),3,7-tetraen-3-yl)benzamide
Standard InChI InChI=1S/C30H29N3O4S/c1-30(2)17-21-22(18-37-30)27(33-13-15-36-16-14-33)32-29-23(21)24(31-28(35)20-11-7-4-8-12-20)26(38-29)25(34)19-9-5-3-6-10-19/h3-12H,13-18H2,1-2H3,(H,31,35)
Standard InChIKey FHLCWLBIXISFOL-UHFFFAOYSA-N
SMILES CC1(CC2=C(CO1)C(=NC3=C2C(=C(S3)C(=O)C4=CC=CC=C4)NC(=O)C5=CC=CC=C5)N6CCOCC6)C
Canonical SMILES CC1(CC2=C(CO1)C(=NC3=C2C(=C(S3)C(=O)C4=CC=CC=C4)NC(=O)C5=CC=CC=C5)N6CCOCC6)C
PubChem Compound 1212098
Last Modified Nov 11 2021
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